Cas no 1261849-83-5 (3-(2'-Bromo-6'-(difluoromethyl)phenyl)propionic acid)

• Product Name: 3-(2'-Bromo-6'-(difluoromethyl)phenyl)propionic acid
• CAS No: 1261849-83-5
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 4791386
• Update Time: 2023-08-17

3-(2'-Bromo-6'-(difluoromethyl)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Bromo-6'-(difluoromethyl)phenyl)propionic acid

• Inchi： 1S/C10H9BrF2O2/c11-8-3-1-2-7(10(12)13)6(8)4-5-9(14)15/h1-3,10H,4-5H2,(H,14,15)
• InChI Key： LCDJXLNCZQAYMW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(F)F)=C1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 3
• Topological Polar Surface Area: 37.3